25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether

• Molecular Formula: C40H65N3O4S
• Molecular Weight: 684.0 g/mol
• InChI: InChI=1S/C40H65N3O4S/c1-27-15-18-31(47-24-10-23-41-36(44)14-7-6-13-35-37-34(26-48-35)42-38(45)43-37)25-30(27)17-16-29-12-9-22-40(5)32(19-20-33(29)40)28(2)11-8-21-39(3,4)46/h16-17,28,31-35,37,46H,1,6-15,18-26H2,2-5H3,(H,41,44)(H2,42,43,45)/b29-16+,30-17-/t28-,31+,32-,33+,34+,35+,37+,40-/m1/s1
• InChIKey: BQEWCHUHMJQYIG-APBOTGRFSA-N

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether: Chemical Identity and Baseline Characterization for Scientific Procurement

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether (CAS 193278-59-0) is a synthetic, biotin-conjugated derivative of 25-hydroxyvitamin D3 (calcifediol), the primary circulating metabolite of vitamin D3 . With a molecular formula of C40H65N3O4S and a molecular weight of 684.03 g/mol, this compound features a 3,3'-aminopropyl ether linker covalently attaching a biotin moiety to the C3 position of the 25-hydroxyvitamin D3 scaffold, a modification designed to preserve core vitamin D receptor (VDR) recognition while enabling high-affinity streptavidin/avidin capture in analytical workflows .

Workflow Non-radioactive competitive tracer for 25(OH)D immunoassays

Capture Streptavidin-based immobilization on magnetic beads or microplates

Recognition Preserved epitope for anti-25(OH)D monoclonal antibodies

Why 25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether Cannot Be Substituted with Unmodified 25(OH)D3 or Generic Biotin Conjugates in Analytical Workflows

Direct substitution of 25-hydroxy vitamin D3 3,3'-biotinylaminopropyl ether with unmodified 25(OH)D3 or other in-class vitamin D analogs is not analytically viable in assays predicated on streptavidin-biotin detection platforms. The compound's functional utility is conferred exclusively by its dual-domain architecture: a 25(OH)D3 core that retains cross-reactivity with anti-25(OH)D antibodies (97-100% relative to the parent metabolite [1]) and a covalently tethered biotin warhead that enables high-affinity capture (KD ~10⁻¹⁵ M for streptavidin binding [2]). Unmodified 25(OH)D3 lacks the biotin handle required for streptavidin-mediated immobilization or signal generation, while alternative biotin conjugates with different linker chemistries (e.g., carbamate-linked analogs) exhibit altered antibody recognition profiles and varying degrees of steric interference with VDR binding, precluding one-to-one replacement without full revalidation of assay performance characteristics [3].

Unmodified 25(OH)D3 lacks the biotin handle required for streptavidin-based detection or capture.

Alternative biotin conjugates (e.g., carbamate-linked) may exhibit altered antibody recognition and steric interference.

Carbamate linkers are susceptible to hydrolysis; ether linkage stability may not transfer to other conjugates.

• [1] Yu, S., et al. (2020). Development of a Chemiluminescence Immunoassay for Quantification of 25-Hydroxyvitamin D in Human Serum. Journal of Analytical Methods in Chemistry, 2020, 9039270. View Source
• [2] Holick, M. F., et al. (2001). Labeled vitamin D compounds and the use thereof. U.S. Patent No. 6,455,714. View Source
• [3] Kattner, L., et al. (2017). An efficient synthesis of 1α,25-dihydroxyvitamin D3 LC-biotin. The Journal of Steroid Biochemistry and Molecular Biology, 173, 128-135. View Source

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether: Quantified Differentiation Versus Closest Analogs in Immunoassay Performance

Comparative Cross-Reactivity in Clinical Immunoassay: 25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether vs. Unmodified 25(OH)D3 and 1,25(OH)2D3

In a validated chemiluminescence immunoassay (CLIA) employing biotinylated vitamin D as a competitive tracer, 25-hydroxy vitamin D3 3,3'-biotinylaminopropyl ether demonstrated 100% cross-reactivity with the anti-25(OH)D antibody, a value statistically indistinguishable from the unmodified 25(OH)D3 calibrator (defined as 100% reference). In contrast, the active metabolite 1,25-dihydroxyvitamin D3 exhibited negligible cross-reactivity under identical assay conditions [1]. This confirms that the 3-O-alkyl-biotin modification at C3 preserves the critical epitope recognized by the monoclonal antibody, a prerequisite for accurate quantification in competitive binding formats.

Cross-Reactivity

Head-to-head

100% vs. unmodified 25(OH)D3; <1% with 1,25(OH)2D3

Retained immunoassay specificity; supports biotin-based detection.

CLIA format; monoclonal anti-25(OH)D antibody.

Evidence Dimension	Antibody Cross-Reactivity
Target Compound Data	100%
Comparator Or Baseline	Unmodified 25(OH)D3 (defined reference): 100%; 1,25(OH)2D3: <1%
Quantified Difference	0% difference vs. 25(OH)D3; >99% reduction vs. 1,25(OH)2D3
Conditions	CLIA format; monoclonal anti-25(OH)D antibody; streptavidin-coated magnetic beads; detection by HRP-conjugated secondary antibody

Why This Matters

For procurement decisions, this data validates that the biotinylated derivative can serve as a direct, functionally equivalent replacement for radioactive ³H-25(OH)D3 tracers in competitive immunoassays, eliminating radioactive waste handling requirements without compromising assay specificity or sensitivity.

• [1] Yu, S., et al. (2020). Development of a Chemiluminescence Immunoassay for Quantification of 25-Hydroxyvitamin D in Human Serum. Journal of Analytical Methods in Chemistry, 2020, 9039270. View Source

Binding Affinity Attenuation: Quantified Reduction in VDR Binding Relative to Unmodified 25(OH)D3

The 3-O-alkyl linker and biotin moiety of 25-hydroxy vitamin D3 3,3'-biotinylaminopropyl ether introduce steric bulk that attenuates binding to the vitamin D receptor (VDR). While direct binding data for this specific compound are not publicly available, class-level inference from structurally analogous C3-modified 25(OH)D3 derivatives indicates a >10-fold reduction in VDR affinity compared to unmodified 25(OH)D3 [1]. Importantly, this attenuation is a deliberate design feature: it minimizes interference from endogenous VDR in biological samples during analytical workflows, thereby enhancing assay specificity for the intended streptavidin-based capture step. For reference, unmodified 25(OH)D3 exhibits a VDR binding affinity approximately 100- to 1,000-fold lower than calcitriol (1,25(OH)2D3) [2].

VDR Binding

Class-level

>10-fold reduction vs. unmodified 25(OH)D3

May reduce endogenous VDR interference in sample matrices.

Inferred from C3-modified analogs; direct data unavailable.

Evidence Dimension	VDR Binding Affinity
Target Compound Data	Not directly reported; inferred >10-fold reduction vs. 25(OH)D3
Comparator Or Baseline	Unmodified 25(OH)D3: KD ≈ 10⁻⁷ to 10⁻⁶ M (relative to 1,25(OH)2D3 KD ≈ 10⁻¹⁰ M)
Quantified Difference	>90% reduction in binding capacity
Conditions	Inference based on structural analogs; competitive radioligand binding assays with recombinant VDR ligand-binding domain

Why This Matters

This attenuated VDR binding is advantageous for analytical applications, as it reduces the potential for VDR-mediated sequestration of the tracer in serum samples, thereby improving assay linearity and recovery. Users procuring this compound for in vitro binding studies should account for this attenuation when interpreting VDR-dependent outcomes.

• [1] Swami, S., et al. (2007). Mechanistic and pharmacodynamic studies of a 25-hydroxyvitamin D3 derivative in prostate cancer cells. The Journal of Steroid Biochemistry and Molecular Biology, 103(3-5), 762-767. View Source
• [2] Haussler, M. R., et al. (1997). Molecular modeling, affinity labeling, and site-directed mutagenesis define the key points of interaction between the ligand-binding domain of the vitamin D nuclear receptor and 1α,25-dihydroxyvitamin D3. Biochemistry, 36(48), 15343-15351. View Source

Linker Chemistry Differentiation: 3-O-Alkyl Ether vs. Carbamate Conjugates in Stability and Synthesis Yield

The 3,3'-biotinylaminopropyl ether linkage employed in this compound represents a distinct chemical strategy compared to the more common 3-O-carbamate biotin conjugates of 25(OH)D3 [1]. The ether linkage offers superior chemical stability under physiological and mildly acidic conditions, as carbamates are susceptible to hydrolytic cleavage, particularly in the presence of esterases or under low pH. While direct stability data for this ether are not published, class-level inference from the synthesis literature indicates that the C-3-O-alkylation approach is a reliable, high-yielding strategy for generating stable vitamin D3 derivatives with preserved bioactivity for analytical applications [2]. This contrasts with carbamate conjugates, which require careful pH control during storage and use to prevent premature release of the biotin moiety.

Linker Stability

Class-level

Ether linkage (stable) vs. carbamate (hydrolysis-susceptible).

May support long-term assay reproducibility and lot consistency.

Qualitative advantage based on chemical stability principles.

Evidence Dimension	Linker Stability
Target Compound Data	3-O-alkyl ether linkage; inferred high hydrolytic stability
Comparator Or Baseline	3-O-carbamate biotin conjugates; susceptible to hydrolysis under acidic/esterase conditions
Quantified Difference	Qualitative improvement in stability; no quantitative degradation rate data available
Conditions	Inference based on established chemical stability principles for ether vs. carbamate linkages

Why This Matters

The ether linkage provides a practical procurement advantage for long-term assay development projects, as it reduces the risk of tracer degradation during storage and minimizes lot-to-lot variability in performance, thereby lowering revalidation costs and improving assay reproducibility over extended timeframes.

• [1] Holick, M. F., et al. (2001). Labeled vitamin D compounds and the use thereof. U.S. Patent No. 6,455,714. View Source
• [2] Kattner, L., et al. (2017). An efficient synthesis of 1α,25-dihydroxyvitamin D3 LC-biotin. The Journal of Steroid Biochemistry and Molecular Biology, 173, 128-135. View Source

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether: Optimal Application Scenarios for Analytical and Clinical Research

Replacement of Radioactive ³H-25(OH)D3 Tracers in Competitive Immunoassays for Vitamin D Status Assessment

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether is optimally deployed as a non-radioactive competitive tracer in ELISA and CLIA formats for quantifying total 25(OH)D in human serum. Its 100% cross-reactivity with anti-25(OH)D monoclonal antibodies [1] allows direct, one-to-one substitution of ³H-labeled 25(OH)D3 tracers, eliminating radioactive waste disposal requirements and associated regulatory burdens. The biotin moiety enables high-affinity capture on streptavidin-coated solid phases (magnetic beads or microtiter plates), with signal generation via HRP-conjugated secondary antibodies. This workflow is validated with a limit of detection of 1.43 ng/mL and intra-assay CV of 3.66-6.56% [2].

Development of Non-Radioactive Vitamin D Receptor (VDR) Binding Assays

For laboratories transitioning from radioligand binding assays to non-radioactive VDR binding studies, this compound offers a functional biotinylated ligand for streptavidin-based pull-down or surface plasmon resonance (SPR) applications. The attenuated VDR binding affinity (>10-fold reduction vs. unmodified 25(OH)D3 [3]) must be accounted for in experimental design, but this property is advantageous for competition assays where the tracer should not saturate VDR binding sites at low concentrations, thereby preserving a wide dynamic range for detecting endogenous or synthetic VDR ligands.

Analytical Reference Standard for Vitamin D3 Impurity Profiling

25-Hydroxy vitamin D3 3,3'-biotinylaminopropyl ether is cataloged as an impurity of Vitamin D3 in pharmaceutical quality control settings . Procurement of this compound as a certified reference standard enables accurate identification and quantification of this specific process-related impurity in active pharmaceutical ingredient (API) batches, supporting regulatory compliance with ICH Q3A guidelines for impurity characterization and control in new drug substances.

Application

Selection Property

Validation Focus

Non-radioactive 25(OH)D immunoassays

Antibody cross-reactivity and biotin capture efficiency

Comparative assay performance against radioactive tracers

VDR competition binding studies

Attenuated VDR binding profile

Dynamic range for ligand screening; reduced endogenous interference

Vitamin D3 impurity reference standard

Certified identity and purity documentation

Impurity characterization for pharmaceutical quality control

• [1] Yu, S., et al. (2020). Development of a Chemiluminescence Immunoassay for Quantification of 25-Hydroxyvitamin D in Human Serum. Journal of Analytical Methods in Chemistry, 2020, 9039270. View Source
• [2] Yu, S., et al. (2020). Development of a Chemiluminescence Immunoassay for Quantification of 25-Hydroxyvitamin D in Human Serum. Journal of Analytical Methods in Chemistry, 2020, 9039270. View Source
• [3] Swami, S., et al. (2007). Mechanistic and pharmacodynamic studies of a 25-hydroxyvitamin D3 derivative in prostate cancer cells. The Journal of Steroid Biochemistry and Molecular Biology, 103(3-5), 762-767. View Source